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Compound of Interest

Compound Name: Maglifloenone

Cat. No.: B15592435 Get Quote

Despite a comprehensive search for the compound "Maglifloenone" and its effects on inducing

apoptosis in cancer cells, no scientific literature, experimental protocols, or quantitative data

were found to fulfill the request for detailed application notes and protocols.

"Maglifloenone" has been identified as a distinct natural product isolated from Magnolia

liliflora. However, its biological activity, particularly in the context of cancer cell apoptosis, does

not appear to have been documented in the available scientific literature. The searches yielded

extensive information on two related compounds, Magnolol and Magnoflorine, both of which

are also derived from Magnolia species and have been studied for their anti-cancer properties.

It is possible that "Maglifloenone" is a very rare compound, has been studied under a different

name, or has not yet been investigated for its potential to induce apoptosis in cancer cells.

For researchers and scientists interested in the anti-cancer properties of compounds from the

Magnolia genus, a substantial body of research exists for Magnolol and Magnoflorine. These

compounds have been shown to induce apoptosis in various cancer cell lines through multiple

signaling pathways.

Should information on "Maglifloenone" and its biological activities become available in the

future, a detailed analysis and generation of application notes and protocols could be

performed. At present, we are unable to provide the requested content for "Maglifloenone" due

to the lack of available data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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